benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime

• IUPAC Name: [(4-oxocyclohexa-2,5-dien-1-ylidene)amino] 4-(1,1,2,3,3,3-hexafluoropropoxy)benzoate
• InChI: InChI=1S/C16H9F6NO4/c17-14(15(18,19)20)16(21,22)26-12-7-1-9(2-8-12)13(25)27-23-10-3-5-11(24)6-4-10/h1-8,14H
• InChI Key: MBDRRPNQMBJZSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)C=CC1=NOC(=O)C2=CC=C(C=C2)OC(C(C(F)(F)F)F)(F)F
• Molecular Formula: C16H9F6NO4
• Molecular Weight: 393.24 g/mol

Description

Benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime, also known as BHQ-OBF4, is a fluorescent dye that is widely used in scientific research applications. It is a highly sensitive and specific probe that can be used for the detection of DNA, RNA, and proteins. BHQ-OBF4 is synthesized through a complex chemical process that involves several steps.

Mechanism of Action

Benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime works by binding to nucleic acids and proteins through intercalation. It has a high affinity for double-stranded DNA and RNA, and can be used to detect these molecules in a variety of assays. benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime also has a high quantum yield, which makes it a highly sensitive probe for the detection of nucleic acids and proteins.
Biochemical and Physiological Effects:
benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime has no known biochemical or physiological effects. It is a non-toxic dye that can be used in a variety of laboratory experiments without any adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime is its high sensitivity and specificity. It can be used to detect nucleic acids and proteins at very low concentrations. benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime is also a non-toxic dye that can be used in a variety of laboratory experiments without any adverse effects. However, one of the limitations of benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime is its high cost. It is a relatively expensive dye compared to other fluorescent dyes.

Future Directions

There are several future directions for the use of benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime in scientific research. One potential application is in the development of new diagnostic tools for the detection of nucleic acids and proteins. benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime could also be used in the development of new therapies for the treatment of diseases that involve nucleic acids and proteins. Additionally, benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime could be used in the development of new imaging techniques for the visualization of nucleic acids and proteins in living cells.

Scientific Research Applications

Benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime is widely used in scientific research applications. It is a highly sensitive and specific probe that can be used for the detection of DNA, RNA, and proteins. benzo-1,4-quinone O-[4-(1,1,2,3,3,3-hexafluoropropoxy)benzoyl]oxime is used in a variety of research areas, including molecular biology, biochemistry, and cell biology. It can be used for the detection of nucleic acids in gel electrophoresis, as well as for the detection of proteins in Western blotting.